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Compound of Interest

Compound Name: Basimglurant

Cat. No.: B1667758

This document provides essential safety and logistical information for the proper disposal of
Basimglurant (CAS No. 802906-73-6), a compound used in laboratory research. The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure safe handling and compliance with environmental regulations.

Basimglurant is classified as a hazardous substance, causing skin, eye, and respiratory
irritation.[1] Therefore, adherence to strict disposal protocols is mandatory to mitigate risks to
personnel and the environment.

Quantitative Data and Chemical Properties

The following table summarizes the key quantitative and identifying information for
Basimglurant.
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Property Value Reference
Chemical Name Basimglurant [1]
Synonyms RG7090; CTEP Derivative [1]
CAS Number 802906-73-6 [1]
Molecular Formula C18H13CIFN3 [1]
Molecular Weight 325.77 g/mol [1]
Hazard Statements H315, H319, H335 [1]

Skin Irritant (Category 2), Eye
o Irritant (Category 2A),
Hazard Classifications ) ) [1]
Respiratory Irritant (Category

3)

Experimental Protocols: Disposal of Basimglurant

No standard, validated laboratory protocol for the chemical inactivation or neutralization of
Basimglurant for disposal purposes has been identified in published literature. As an
investigational compound with hazardous properties, chemical treatment to render it non-
hazardous is not recommended without a validated procedure. The appropriate and compliant
method of disposal is to manage it as hazardous chemical waste.

The following step-by-step procedure outlines the safe segregation, packaging, and disposal of
Basimglurant waste.

Step 1: Personal Protective Equipment (PPE)

Before handling Basimglurant in any form (solid, solution, or contaminated materials), all
personnel must wear appropriate PPE to prevent exposure.[1] This includes:

o Eye Protection: Safety goggles with side-shields.
» Hand Protection: Chemical-resistant protective gloves (e.g., nitrile).

» Body Protection: A laboratory coat.
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o Respiratory Protection: A suitable respirator should be used if handling the powder outside of
a fume hood or if aerosolization is possible.

Step 2: Waste Segregation

Proper segregation of waste at the point of generation is critical. Do not mix Basimglurant
waste with non-hazardous or biological waste streams.

e Solid Waste: This includes unused or expired pure Basimglurant powder, contaminated lab
materials such as weigh boats, pipette tips, and contaminated gloves or bench paper.

e Liquid Waste: This includes solutions containing Basimglurant, such as stock solutions or
experimental media. Halogenated and non-halogenated solvent wastes should be collected
separately if institutional procedures require it.

o Sharps Waste: Needles, syringes, or glass Pasteur pipettes contaminated with
Basimglurant should be disposed of in a designated, puncture-proof sharps container for
hazardous chemical waste.

Step 3: Waste Containerization and Labeling

All waste must be collected in appropriate, clearly labeled containers.

e Select a Compatible Container: Use a container that is chemically resistant to the waste
being collected (e.g., a high-density polyethylene (HDPE) bottle for liquids, a sturdy, sealable
bag or drum for solids). The container must have a secure, leak-proof lid.

o Label the Container: As soon as the first waste is added, affix a "Hazardous Waste" label to
the container. This label must be provided by your institution's Environmental Health and
Safety (EHS) department.

o Complete the Label Information: Fill out the hazardous waste label completely and
accurately. This typically includes:

o The words "Hazardous Waste."
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o The full chemical name: "Basimglurant” and any other chemical constituents (e.g.,
solvents, buffers) with their approximate concentrations or percentages. Do not use
abbreviations.

o The name and contact information of the Principal Investigator (PI).

o The laboratory location (building and room number).

o

The date the waste was first added to the container (accumulation start date).
Step 4: Storage of Hazardous Waste

Store the labeled hazardous waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.

The SAA must be at or near the point of waste generation and under the control of the
laboratory personnel.

» Store the waste container with the lid securely closed at all times, except when adding
waste.

o Use secondary containment (e.g., a larger, chemically resistant tub or bin) for all liquid waste
containers to prevent spills.

o Ensure that incompatible wastes are segregated to prevent dangerous reactions.
Step 5: Disposal of Empty Containers

Empty containers that originally held pure Basimglurant must also be disposed of as
hazardous waste.

« If the container held what is classified as an "acute" hazardous waste, it must be triple-rinsed
with a suitable solvent. The rinsate must be collected and disposed of as hazardous
chemical waste.

e For non-acute hazardous waste, empty the container as much as possible, and dispose of
the container itself as hazardous solid waste.
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o Deface or remove the original product label before disposal.
Step 6: Arranging for Waste Pickup

Once the waste container is full or has been in storage for the maximum allowable time per
institutional and regulatory limits (e.g., 90 or 180 days), arrange for its disposal.

o Contact your institution's EHS department to schedule a hazardous waste pickup.

e Do not transport hazardous waste outside of the laboratory. Trained EHS personnel will
collect the waste.

e The EHS department will work with a licensed hazardous waste vendor for final disposal,
which is typically high-temperature incineration.

Mandatory Visualizations

The following diagram illustrates the workflow for the proper disposal of Basimglurant.
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Caption: Workflow for the safe disposal of Basimglurant waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Basimglurant]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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